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Introduction

The study of exotic nuclei, those with a significant deviation from the proton-to-neutron ratio of
stable isotopes, is a critical frontier in nuclear physics. These rare isotopes provide a unique
window into the fundamental forces that govern the structure of atomic nuclei and the
processes of nucleosynthesis in the cosmos. Recently, significant advancements in accelerator
and detector technology have enabled the discovery and characterization of novel magnesium
isotopes at the very limits of nuclear existence. This technical guide provides an in-depth
overview of the discovery, properties, and experimental methodologies related to two such
isotopes: the extremely proton-rich Magnesium-18 (*8Mg) and the neutron-rich Magnesium-40
(“°Mg). Understanding the structure and decay of these exotic nuclei is crucial for refining
nuclear models, which in turn has implications for various fields, including astrophysics and
potentially the development of future nuclear technologies.

Discovery of Novel Magnesium Isotopes
Magnesium-18: The Lightest Magnesium Isotope

In 2021, an international collaboration of researchers announced the first observation of
Magnesium-18 (18Mg), the lightest known isotope of magnesium.[1][2] This groundbreaking
discovery was made at the National Superconducting Cyclotron Laboratory (NSCL) at Michigan
State University.[3][4] With 12 protons and only 6 neutrons, Mg is an extremely proton-rich
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and highly unstable nucleus.[5][6] Its existence pushes the boundaries of our understanding of
the proton drip line, the limit beyond which a nucleus can no longer hold onto its protons. The
discovery of 18Mg provides a stringent test for nuclear models in the light mass region.[3]

Magnesium-40: A Journey to the Neutron Drip Line

First observed in 2007, Magnesium-40 (*°Mg) is a neutron-rich isotope with 12 protons and 28
neutrons.[7][8][9][10] This discovery was a significant step towards mapping the neutron drip
line for heavier elements.[7][11] Subsequent experiments, particularly those involving gamma-
ray spectroscopy at the RIKEN Nishina Center's Radioactive Isotope Beam Factory (RIBF),
have revealed unexpected properties of 4°Mg, challenging existing theoretical models of
nuclear structure in neutron-rich regions.[12] The study of 4°Mg is crucial for understanding
how nuclear shell structure evolves with extreme neutron excess.

Properties of Novel Magnesium Isotopes

The distinct properties of 1¥8Mg and 4°Mg are summarized in the tables below, offering a clear
comparison of these two exotic nuclei.

Table 1: Properties of Magnesium-18

Property Value Citation(s)

Protons (2) 12 [6]

Neutrons (N) 6 [6]

Mass Number (A) 18 [6]

Half-life (t1,2) <102s [5]

Decay Mode Set.que.ntial two-proton (2p) 61113]
emission

18Ne + 2p, followed by *Ne -
Decay Products [14][15]
1“0 +2p

Spin and Parity (Jm) 0+ [6]

Table 2: Properties of Magnesium-40
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Property Value Citation(s)
Protons (2) 12 [16]
Neutrons (N) 28 [16]
Mass Number (A) 40 [16]
Half-life (t1,2) > 170 ns [16]
Decay Mode Beta decay (B) [16]
Decay Product 40A] [16]
Spin and Parity (Jm) 0+ [16]

Experimental Protocols

The production and identification of these highly unstable isotopes require sophisticated
experimental techniques involving powerful accelerators, fragment separators, and sensitive
detector arrays.

Production and Identification of Maghesium-18

The discovery of 1¥8Mg was achieved through a two-step fragmentation process at the NSCL's
Coupled Cyclotron Facility.[15][17][18][19][20]

Primary Beam Acceleration: A stable beam of Mg nuclei was accelerated to approximately
half the speed of light by the coupled K500 and K1200 cyclotrons.[4][15]

» First Fragmentation: The high-energy 2*Mg beam was directed onto a beryllium (Be) target.
The resulting collisions produced a variety of lighter isotopes.[4][14]

e Secondary Beam Selection: The A1900 fragment separator was used to select a beam of
20Mg from the fragmentation products.[21][22][23][24][25] The A1900 uses a series of
superconducting magnets to separate isotopes based on their mass-to-charge ratio.[22][23]
[24]

e Second Fragmentation and Mg Production: The unstable 2°Mg beam, with a half-life of
tenths of a second, was then directed onto a second beryllium target located approximately
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30 meters away.[14][15] Collisions in this second target produced the desired ¥Mg isotope.
[14]

Decay Product Detection and Identification: Due to its extremely short lifetime, Mg decays
within the beryllium target.[4] Its existence was inferred by detecting its decay products: four
protons and an *O nucleus.[2][26] This was achieved by reconstructing the invariant mass
from the measured momenta of the decay products.[2][26]

Production and Characterization of Magnesium-40

The initial discovery of 4°Mg was made at the NSCL by fragmenting a #8Ca beam on a tungsten

target.[11] More recent, detailed spectroscopic studies have been performed at the RIKEN
RIBF.[27]

Primary Beam Acceleration: An intense beam of 48Ca was accelerated to 345 MeV/nucleon.
[27]

Secondary Beam Production and Separation: The 48Ca beam impinged on a beryllium target
with a thickness of approximately 3000 mg/cm? to produce a secondary beam of 42Si.[27]
The BigRIPS fragment separator, a two-stage separator, was used to isolate the 42Si beam.
[13][27][28][29][30]

40Mg Production: The 42Si secondary beam was then directed onto a secondary carbon (2C)
target located at the F8 focal plane of the BigRIPS separator.[27] The 4°Mg nuclei were
produced via a two-proton knockout reaction (#2Si - 4°Mg + 2p).[27]

Identification of 4°Mg: The 4°Mg reaction products were identified using the ZeroDegree
Spectrometer.[27]

Gamma-Ray Spectroscopy: Prompt gamma rays emitted from the de-excitation of 4°Mg were
detected by the DALI2 (Detector Array for Low Intensity radiation 2) Nal(Tl) scintillator array
surrounding the secondary target.[1][2][3][5][14][16] This allowed for the measurement of the
energies of the excited states of 4°Mg.[27]

Visualizations
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The following diagrams illustrate the experimental workflows and decay pathways for Mg and
40Mg.

NSCL Coupled Cyclotron Facility

Production and Decay Detection

A1900 Fragment Separator
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Click to download full resolution via product page

Caption: Experimental workflow for the production of Magnhesium-18.
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Caption: Decay pathway of Magnesium-18.
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Caption: Experimental workflow for the production and spectroscopy of Magnesium-40.
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Conclusion

The discoveries of Magnhesium-18 and Magnesium-40 represent significant milestones in the
exploration of the nuclear landscape. These novel isotopes, situated at the extremes of the
proton-to-neutron ratio, provide invaluable data for constraining and refining our theoretical
understanding of nuclear structure and stability. The experimental techniques employed in their
creation and characterization showcase the cutting-edge capabilities of modern nuclear
physics facilities. As research continues to push the boundaries of what is known, the study of
such exotic nuclei will undoubtedly continue to yield profound insights into the fundamental
workings of the universe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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